Cas no 1803832-30-5 (Methyl 3-fluoro-5-methyl-4-nitrobenzoate)

• Product Name: Methyl 3-fluoro-5-methyl-4-nitrobenzoate
• CAS No: 1803832-30-5
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4951916
• Update Time: 2025-10-22

Methyl 3-fluoro-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-methyl-4-nitrobenzoate

• Inchi： 1S/C9H8FNO4/c1-5-3-6(9(12)15-2)4-7(10)8(5)11(13)14/h3-4H,1-2H3
• InChI Key： KPSBFSKIJGKCAQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3-fluoro-5-methyl-4-nitrobenzoate

Comprehensive Overview of Methyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803832-30-5)

Methyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803832-30-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a nitro group, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "Methyl 3-fluoro-5-methyl-4-nitrobenzoate synthesis" or "CAS 1803832-30-5 applications," reflecting its growing relevance in drug discovery and material science.

The compound's methyl ester functionality enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions and other advanced synthetic protocols. Recent trends in "green chemistry" have spurred interest in optimizing its production to reduce environmental impact. Questions like "How to purify Methyl 3-fluoro-5-methyl-4-nitrobenzoate?" or "Is CAS 1803832-30-5 stable under acidic conditions?" are frequently explored in academic forums, highlighting its practical challenges and solutions.

From a structural perspective, the 3-fluoro-5-methyl-4-nitrobenzoate scaffold is pivotal in designing bioactive molecules. Its electron-withdrawing groups (e.g., nitro and fluoro) influence reactivity patterns, making it a subject of computational chemistry studies. Searches such as "NMR data for Methyl 3-fluoro-5-methyl-4-nitrobenzoate" or "CAS 1803832-30-5 spectroscopic properties" underscore its analytical importance.

In the context of AI-driven drug design, this compound's role as a building block for small-molecule inhibitors has gained attention. Researchers investigating "high-throughput screening with nitroaromatics" or "fluorinated benzoate derivatives in medicinal chemistry" often cite its versatility. Additionally, its stability under various storage conditions (e.g., "long-term storage of CAS 1803832-30-5") is a recurring topic in industrial discussions.

Future directions for Methyl 3-fluoro-5-methyl-4-nitrobenzoate include exploring its potential in catalysis and polymeric materials. With the rise of "sustainable synthesis" queries, innovations in its production—such as microwave-assisted reactions—are anticipated to dominate research. Its compatibility with biodegradable solvents aligns with global eco-friendly chemistry initiatives, further amplifying its significance.